(3R,4R,5S,6R)-3-azido-6-(hydroxymethyl)oxane-2,4,5-triol
Overview
Description
(3R,4R,5S,6R)-3-azido-6-(hydroxymethyl)oxane-2,4,5-triol is a useful research compound. Its molecular formula is C6H11N3O5 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Glycoconjugates : 2-Azido-2-deoxy-D-glucopyranose is used in the synthesis of model compounds related to biologically important glycoconjugates, particularly for creating specific glycosidic linkages in aminosugars. The azido group at C-2 is crucial for the stereoselective synthesis of these linkages (Pavliak & Kováč, 1991).
Regioselective Protection : This compound undergoes regioselective one-pot transformation to yield fully protected derivatives and various alcohols, crucial in chemical transformations (Chang et al., 2010).
Synthesis of Glucosamine Derivatives : It serves as a nonparticipating masking group for amines in carbohydrate chemistry, particularly in the synthesis of glucosamine derivatives. This is significant for stereoselective coupling reactions (Vos et al., 1984).
Glycosylation Processes : It's used in glycosylation processes, aiding in the synthesis of complex polysaccharides and glycoconjugates, which are essential in biochemical applications (Koto et al., 1999).
Synthesis of Adjuvants : 2-Azido-2-deoxy-D-glucopyranose derivatives have been synthesized for use as adjuvants, which are substances that enhance the body's immune response to an antigen (Merser et al., 1975).
Preparation of 2-Azido Derivatives : Efficient methods have been developed for the synthesis of selectively blocked 2-azido-2-deoxy-β-D-glucopyranose derivatives, which are crucial intermediates in carbohydrate chemistry (Xue & Guo, 2001).
Oligosaccharide Synthesis : The compound is used in the synthesis of complex oligosaccharides, which are essential for biological studies and pharmaceutical applications (Wei et al., 2009).
Synthetic Oligosaccharides for Infectious Diseases : It's applied in the synthesis of oligosaccharide cell-wall antigens of pathogenic bacteria and fungi, which are important for vaccine development and serodiagnosis of infectious diseases (Kazakova et al., 2020).
Formation of 1,2,3-Triazoles : It reacts with terminal alkynes to form 1,2,3-triazoles, a reaction that's useful in the synthesis of sugar-derived acetylenes and disaccharide analogs (Norris et al., 2004).
O-Glycopeptide Synthesis : The compound is used in the synthesis of O-glycopeptides, which are found in nuclear and cytoplasmic proteins. This has implications in biochemical and medicinal chemistry (Jensen et al., 1996).
Properties
IUPAC Name |
(3R,4R,5S,6R)-3-azido-6-(hydroxymethyl)oxane-2,4,5-triol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O5/c7-9-8-3-5(12)4(11)2(1-10)14-6(3)13/h2-6,10-13H,1H2/t2-,3-,4-,5-,6?/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URARQBMUQIRZQO-IVMDWMLBSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)O)N=[N+]=[N-])O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]1[C@H]([C@@H]([C@H](C(O1)O)N=[N+]=[N-])O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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